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Compound of Interest

Compound Name: Demalon

Cat. No.: B1194379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of

Dimethylandrostanolone stock solutions for use in scientific research. Adherence to these

guidelines is crucial for ensuring the accuracy, reproducibility, and safety of your experiments.

Compound Information
Dimethylandrostanolone, also known by synonyms such as Methasterone or Superdrol, is a

synthetic anabolic-androgenic steroid. For the purposes of these protocols, the following

physicochemical properties are considered:

Property Value Source

Molecular Formula C₂₁H₃₄O₂ [1]

Molecular Weight 318.50 g/mol [1]

Appearance Solid
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Warning: Dimethylandrostanolone is a potent bioactive compound. A Safety Data Sheet (SDS)

for the closely related compound Methasterone indicates that it is suspected of causing cancer

and may damage fertility or the unborn child.[2][3] Appropriate personal protective equipment

(PPE) and handling procedures are mandatory.

Engineering Controls: All handling of the solid compound and preparation of stock solutions

should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Gloves: Wear nitrile gloves at all times.

Eye Protection: Chemical safety goggles are required.

Lab Coat: A lab coat should be worn to protect from skin contact.

Waste Disposal: Dispose of all waste materials, including empty vials, pipette tips, and

contaminated gloves, in accordance with your institution's hazardous waste disposal

procedures.

Solubility and Solvent Selection
Qualitative data indicates that Dimethylandrostanolone is soluble in several common organic

solvents.
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Solvent Solubility Notes

Dimethyl sulfoxide (DMSO) Soluble

A versatile solvent for creating

high-concentration stock

solutions. However, DMSO can

have biological effects and the

final concentration in cell

culture media should typically

be kept below 0.5%.

Ethanol (EtOH) Soluble

A common solvent for in vitro

and in vivo studies. It is less

toxic to cells than DMSO at

higher concentrations.

Methanol (MeOH) Soluble
Another suitable organic

solvent.

Dimethylformamide (DMF) Soluble
Can be used as an alternative

to DMSO.

Note: Quantitative solubility data (e.g., mg/mL) for Dimethylandrostanolone is not readily

available in the searched literature. It is recommended to perform a small-scale solubility test to

determine the maximum practical concentration for your desired solvent.

Experimental Protocols
Preparation of a 10 mM Dimethylandrostanolone Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution.

Materials:

Dimethylandrostanolone (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)
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Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Calculate the required mass of Dimethylandrostanolone:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 318.50 g/mol x 1000 mg/g = 3.185 mg

Weighing the Compound:

Tare a clean, dry microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.185 mg of Dimethylandrostanolone directly into the

tared tube. Record the exact mass.

Solvent Addition:

Using a calibrated pipette, add the calculated volume of DMSO to the microcentrifuge tube

containing the Dimethylandrostanolone.

For example, if you weighed exactly 3.185 mg, add 1.0 mL of DMSO.

If the mass is slightly different, adjust the volume of DMSO accordingly to achieve a 10

mM concentration (Volume (mL) = (Mass (mg) / 318.50 g/mol ) / 0.010 mol/L x 1000

mL/L).

Dissolution:

Vortex the tube thoroughly until the solid is completely dissolved. Gentle warming in a

water bath (37°C) may aid dissolution.

Storage:
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Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C or -80°C for long-term storage.

Workflow for Stock Solution Preparation
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Workflow for preparing Dimethylandrostanolone stock solutions.
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Preparation of Working Solutions
Working solutions are typically prepared by diluting the high-concentration stock solution into a

suitable vehicle, such as cell culture medium or phosphate-buffered saline (PBS).

Example: Preparation of a 10 µM working solution from a 10 mM stock:

Perform a 1:1000 serial dilution.

For instance, add 1 µL of the 10 mM stock solution to 999 µL of the desired culture medium.

Vortex gently to mix.

Important Considerations for Working Solutions:

The final concentration of the organic solvent in the working solution should be minimized to

avoid solvent-induced toxicity or off-target effects. For cell-based assays, the final DMSO

concentration is generally recommended to be ≤ 0.5%.

Always prepare a vehicle control in your experiments, which contains the same final

concentration of the solvent as your test samples.

Stability
The stability of Dimethylandrostanolone in solution has not been extensively reported in the

literature. To ensure the integrity of your results:

Storage: Store stock solutions in tightly sealed vials at -20°C or -80°C.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Light Exposure: Protect solutions from direct light, especially during storage and handling.

Working Solutions: Prepare fresh working solutions from the stock solution for each

experiment.

Signaling Pathway Visualization (Illustrative)
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The following diagram illustrates a hypothetical signaling pathway that could be investigated

using Dimethylandrostanolone, based on its nature as an androgen.
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Hypothetical Androgen Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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